Cas no 28993-10-4 (1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl-)
28993-10-4 structure
Product Name:1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl-
CAS No:28993-10-4
MF:C19H14N2O5
MW:350.324864864349
CID:281577
PubChem ID:310862
Update Time:2025-04-19
1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl-
- 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenylpyrrole-3-carboxylic acid
- 5-Formyl-2-methyl-4-(4-nitro-phenyl)-1-phenyl-pyrrol-3-carbonsaeure
- 5-formyl-2-methyl-4-(4-nitro-phenyl)-1-phenyl-pyrrole-3-carboxylic acid
- AC1L7I3Q
- CTK1A6369
- NSC215994
- 28993-10-4
- NSC-215994
- DTXSID10309793
- 5-Formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl-1H-pyrrole-3-carboxylic acid
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- Inchi: 1S/C19H14N2O5/c1-12-17(19(23)24)18(13-7-9-15(10-8-13)21(25)26)16(11-22)20(12)14-5-3-2-4-6-14/h2-11H,1H3,(H,23,24)
- InChI Key: UMEFZJZLFDGLGM-UHFFFAOYSA-N
- SMILES: OC(C1=C(C)N(C2C=CC=CC=2)C(C=O)=C1C1C=CC(=CC=1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 350.09032
- Monoisotopic Mass: 350.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 535
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 105Ų
Experimental Properties
- Density: 1.34
- Boiling Point: 567.2°Cat760mmHg
- Flash Point: 296.8°C
- Refractive Index: 1.646
- PSA: 102.44
- LogP: 4.39480
1H-Pyrrole-3-carboxylicacid, 5-formyl-2-methyl-4-(4-nitrophenyl)-1-phenyl- Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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